Cas no 2171849-93-5 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid
• CAS No: 2171849-93-5
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 6189916
• PubChem ID: 165525426
• Update Time: 2025-06-25

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}pentanoic acid
• 2171849-93-5
• EN300-1495666

• Inchi： 1S/C25H25N3O5S/c1-2-15(12-23(30)31)26-22(29)11-16-14-34-24(27-16)28-25(32)33-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-15,21H,2,11-13H2,1H3,(H,26,29)(H,30,31)(H,27,28,32)
• InChI Key： QSHZKDKWAYUTNM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(CC(=O)O)CC)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic Acid (CAS No. 2171849-93-5): A Comprehensive Overview

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid (CAS No. 2171849-93-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. This protecting group can be selectively removed under mild conditions, making it highly useful in the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc group in 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid suggests that it may be a key intermediate in the synthesis of larger peptides or peptidomimetic molecules.

The thiazole ring is another critical component of this compound. Thiazoles are known for their biological activity and have been extensively studied for their potential as antimicrobial, antifungal, and anticancer agents. The presence of a thiazole ring in this compound may contribute to its biological activity and make it a valuable candidate for further pharmaceutical development.

In terms of chemical properties, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid is a white crystalline solid with a molecular weight of approximately 506.6 g/mol. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but insoluble in non-polar solvents like hexane and toluene. These solubility properties make it suitable for use in various chemical reactions and biological assays.

The synthesis of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid typically involves several steps. One common approach is to start with the protected amino acid derivative, which is then coupled with a thiazole-containing reagent using standard peptide coupling techniques such as those involving HATU or EDC/HOBt. The resulting intermediate can then be further modified to introduce additional functional groups or undergo deprotection to yield the final product.

Recent research has highlighted the potential applications of compounds similar to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that thiazole-containing compounds exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. Another study in Organic & Biomolecular Chemistry demonstrated that Fmoc-based peptides can be used as effective inhibitors of protein-protein interactions, which are often implicated in various diseases.

In the context of drug discovery, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid may serve as a lead compound for the development of novel therapeutics. Its unique combination of functional groups provides a platform for further structural optimization to enhance its pharmacological properties. For example, modifications to the side chains or the introduction of additional functional groups could improve its solubility, stability, and bioavailability.

Beyond its potential therapeutic applications, this compound also has implications in basic research. The ability to synthesize and manipulate compounds with specific functional groups allows researchers to probe the structure-function relationships of biomolecules and understand their roles in cellular processes. This knowledge can be leveraged to design more effective drugs and therapies.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}pentanoic acid (CAS No. 2171849-93-5) is a versatile compound with significant potential in both pharmaceutical research and basic science. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in various fields of chemistry and biology.